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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 3-
Amino-4-chlorobenzonitrile, a key chemical intermediate in various synthetic applications.

This document outlines its physical properties and details the standardized experimental

protocols for their determination, ensuring accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data
The physical properties of 3-Amino-4-chlorobenzonitrile (CAS No. 53312-79-1) are critical for

its handling, reaction setup, and purification. A summary of its key quantitative data is

presented below.

Property Value Source

CAS Number 53312-79-1 [1]

Molecular Formula C₇H₅ClN₂ [1]

Molecular Weight 152.58 g/mol [1]

Melting Point 87-91 °C

Boiling Point Not reported

Appearance Solid
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Note: A boiling point for 3-Amino-4-chlorobenzonitrile is not readily available in the literature.

This is common for organic solids which may decompose at elevated temperatures before

reaching their boiling point at atmospheric pressure.

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical compounds. The following are detailed standard methodologies.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. A narrow melting point range is often indicative of a high-purity substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: The sample of 3-Amino-4-chlorobenzonitrile must be completely dry

and finely powdered.[2] Use a mortar and pestle to grind the crystalline solid into a fine

powder.

Capillary Tube Packing: Pack the dry powder into a capillary tube to a height of 2-3 mm by

tapping the sealed end gently on a hard surface.

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus. Ensure the thermometer bulb is positioned correctly according to the instrument's

manual to ensure accurate temperature reading.

Heating:
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For an unknown sample, a preliminary rapid heating is performed to determine an

approximate melting range.

For a precise measurement, a second sample is heated slowly, with the temperature

increasing at a rate of 1-2 °C per minute as it approaches the expected melting point.[3]

Observation and Recording: The melting range is recorded from the temperature at which

the first drop of liquid appears (initial melting point) to the temperature at which the entire

sample has completely liquefied (final melting point). For a pure compound, this range

should be narrow (typically 0.5-2 °C).

Boiling Point Determination (Siwoloboff Method)
While a boiling point for 3-Amino-4-chlorobenzonitrile is not reported, the following micro-

scale method is a standard procedure for determining the boiling point of a liquid organic

compound.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., Thiele tube with high-boiling oil or an aluminum block)

Rubber band or wire for attachment

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into the

fusion tube.

Capillary Inversion: Place the capillary tube, sealed end up, into the liquid in the fusion tube.

Apparatus Assembly: Attach the fusion tube to the thermometer using a rubber band or wire.

The bottom of the fusion tube should be level with the thermometer bulb.
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Heating: Immerse the assembly in a heating bath. Heat the bath gently.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. As the liquid's boiling point is approached, the vapor pressure

of the liquid will equal the external pressure, and a rapid and continuous stream of bubbles

will emerge from the capillary tube.[4][5]

Recording: Note the temperature when the rapid stream of bubbles is observed. Then,

remove the heat source. The liquid will begin to cool, and the bubbling will slow down and

stop. The temperature at which the liquid is drawn back into the capillary tube is the boiling

point of the substance.

Workflow Visualization
The following diagram illustrates a generalized workflow for the physical characterization of a

chemical compound, from initial sample handling to final data reporting.
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Phase 1: Sample Preparation

Phase 2: Physical Constant Determination

Phase 3: Data Analysis & Reporting
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Caption: Workflow for Physical Characterization of a Chemical Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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